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molecular formula C5H7F3O2S B8663583 4,4,4-Trifluoro-3-(methylthio)butanoic acid

4,4,4-Trifluoro-3-(methylthio)butanoic acid

Cat. No. B8663583
M. Wt: 188.17 g/mol
InChI Key: YCSPJSUYGGCVFK-UHFFFAOYSA-N
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Patent
US08937083B2

Procedure details

To a 100 mL round bottom flask was added (E)-4,4,4-trifluorobut-2-enoic acid (8 g, 57.1 mmol) and Methanol (24 mL), the solution was stirred in a water bath, then sodium methanethiolate (10.01 g, 143 mmol) was added in three portions. Vigorous bubbling was observed, the mixture was stirred at 25° C. overnight, NMR showed no more starting material. To the reaction mixture was added 2 N HCl until acidic. The mixture was extracted with chloroform (5×50 mL), combined organic layer was dried over Na2SO4, concentrated in vacuo and further dried under high vacuum until there was no weight loss to give 4,4,4-trifluoro-3-(methylthio)butanoic acid (10.68 g, 56.8 mmol, 99% yield) as a colorless oil: 1H NMR (400 MHz, CDCl3) δ 10.88 (s, 1H), 3.53 (dqd, J=10.5, 8.3, 4.0 Hz, 1H), 2.96 (dd, J=16.9, 4.0 Hz, 1H), 2.65 (dd, J=16.9, 10.4 Hz, 1H), 2.29 (s, 3H); 13C NMR (101 MHz, CDCl3) δ 175.78 (s), 126.61 (q, JC-F=278.8 Hz), 44.99 (q, JC-F=30.3 Hz), 34.12 (d, JC-F=1.7 Hz), 15.95 (s); EIMS m/z 162.
Name
(E)-4,4,4-trifluorobut-2-enoic acid
Quantity
8 g
Type
reactant
Reaction Step One
Name
Methanol
Quantity
24 mL
Type
solvent
Reaction Step One
Name
sodium methanethiolate
Quantity
10.01 g
Type
reactant
Reaction Step Two
Name
4,4,4-trifluoro-3-(methylthio)butanoic acid
Yield
99%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:9])([F:8])/[CH:3]=[CH:4]/[C:5]([OH:7])=[O:6].[CH3:10][S-:11].[Na+]>CO>[F:1][C:2]([F:9])([F:8])[CH:3]([S:11][CH3:10])[CH2:4][C:5]([OH:7])=[O:6] |f:1.2|

Inputs

Step One
Name
(E)-4,4,4-trifluorobut-2-enoic acid
Quantity
8 g
Type
reactant
Smiles
FC(/C=C/C(=O)O)(F)F
Name
Methanol
Quantity
24 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium methanethiolate
Quantity
10.01 g
Type
reactant
Smiles
C[S-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
the solution was stirred in a water bath
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Vigorous bubbling
STIRRING
Type
STIRRING
Details
the mixture was stirred at 25° C. overnight
Duration
8 (± 8) h
ADDITION
Type
ADDITION
Details
To the reaction mixture was added 2 N HCl until acidic
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with chloroform (5×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
further dried under high vacuum until there

Outcomes

Product
Name
4,4,4-trifluoro-3-(methylthio)butanoic acid
Type
product
Smiles
FC(C(CC(=O)O)SC)(F)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 56.8 mmol
AMOUNT: MASS 10.68 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 99.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.